[{2-[(2,3-Dimethoxybenzyl)amino]-2-oxoethyl}-(4-methoxyphenyl)amino]acetic acid

• IUPAC Name: 2-(N-[2-[(2,3-dimethoxyphenyl)methylamino]-2-oxoethyl]-4-methoxyanilino)acetic acid
• InChI: InChI=1S/C20H24N2O6/c1-26-16-9-7-15(8-10-16)22(13-19(24)25)12-18(23)21-11-14-5-4-6-17(27-2)20(14)28-3/h4-10H,11-13H2,1-3H3,(H,21,23)(H,24,25)
• InChI Key: GJJBNXCXPKMKET-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N(CC(=O)NCC2=C(C(=CC=C2)OC)OC)CC(=O)O
• Molecular Formula: C20H24N2O6
• DSSTOX Substance ID: DTXSID201129718
• Molecular Weight: 388.4 g/mol
• CAS RN: 1142215-88-0

Description

This compound, [{2-[(2,3-Dimethoxybenzyl)amino]-2-oxoethyl}-(4-methoxyphenyl)amino]acetic acid, has a molecular formula of C20H24N2O6. It’s used in proteomics research.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. It includes two methoxy groups, a benzyl group, an amino group, an oxoethyl group, and an acetic acid group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound aren’t fully detailed in the available sources. Its molecular formula is C20H24N2O6, and it has an average mass of 388.414 Da and a monoisotopic mass of 388.163422 Da.

Scientific Research Applications

Metabolic Pathways and Biological Activity

• Metabolic Pathway Studies : Studies on the metabolism of psychoactive substances have identified various metabolites and pathways, which could be relevant for understanding the metabolism of related compounds. For instance, Kanamori et al. (2002) investigated the in vivo metabolism of 4-bromo-2,5-dimethoxyphenethylamine (2C-B) in rats, identifying several metabolites through enzymatic hydrolysis, liquid-liquid extraction, and gas chromatography-mass spectrometry, shedding light on the compound's metabolic pathways Kanamori et al., 2002.

• Exploration of Chemical Structures and Properties : Research into mixed-valence oxovanadium(IV/V) dinuclear entities with heptadentate ligands has led to the synthesis of new compounds with potential applications in catalysis or as precursors for more complex structures. Mondal et al. (2005) synthesized dinuclear (V(IV)V(V)) oxophenoxovanadates and studied their structures and EPR spectra, contributing to our understanding of such entities Mondal et al., 2005.

• Synthesis of Novel Compounds with Potential Biological Activity : The synthesis of new compounds and the evaluation of their biological activities is a significant area of research. For example, Suláková et al. (2021) studied the metabolic profile of 25CN-NBOMe, a novel psychedelic substance, in various in vivo and in vitro systems, highlighting the importance of understanding the metabolic pathways of new substances Suláková et al., 2021.

Catalysis and Material Science

• Catalytic Applications and Material Synthesis : Research into new materials and catalysts is crucial for advancing various industrial processes. Hazra et al. (2015) synthesized sulfonated Schiff base copper(II) complexes and demonstrated their efficacy as catalysts in alcohol oxidation, underlining the potential of such compounds in synthetic chemistry and material science Hazra et al., 2015.

• Synthesis and Analytical Studies of Schiff Bases for Cancer Research : The synthesis of novel Schiff bases and their evaluation as anti-cancer agents represents a significant intersection of chemistry and medicinal research. Grafa and Ali (2022) synthesized new Schiff bases and studied their effects on human breast cancer cells, demonstrating the potential of these compounds in cancer research Grafa & Ali, 2022.

Mechanism of Action

The mechanism of action of this compound isn’t clear from the available information. As it’s used in proteomics research, it may interact with proteins in some way.

Future Directions

The future directions of research involving this compound aren’t clear from the available information. Given its use in proteomics research, it may be involved in studies of protein structure and function.